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Abstract
This application note provides a detailed protocol for the preparation, storage, and handling of

stock solutions of TL02-59, a potent and selective Src-family kinase Fgr inhibitor, using

Dimethyl Sulfoxide (DMSO) as the solvent. TL02-59 is a valuable tool in cancer research,

particularly in the study of acute myelogenous leukemia (AML).[1][2][3][4][5] Proper preparation

of stock solutions is critical for ensuring experimental reproducibility and accuracy. This

document outlines the necessary materials, step-by-step procedures, and important safety

considerations. Additionally, it includes key data on the physicochemical properties of TL02-59
and its activity, presented in clear, tabular formats. Diagrams illustrating the experimental

workflow and the targeted signaling pathway are also provided to facilitate a comprehensive

understanding.

Introduction to TL02-59
TL02-59 is an orally active and selective inhibitor of the Src-family kinase Fgr, demonstrating

high potency with an IC50 of 0.03 nM.[2][6][7][8] It also exhibits inhibitory activity against other

kinases such as Lyn (IC50 = 0.1 nM) and Hck (IC50 = 160 nM).[2][3][8] Research has shown

that TL02-59 effectively suppresses the growth of AML cells both in vitro and in vivo, making it

a significant compound for investigation in oncology and drug development.[1][4][5][9] Given its

role in modulating cellular signaling pathways, the precise and accurate preparation of TL02-59
solutions is paramount for experimental success.
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Physicochemical and Biological Properties
A summary of the key quantitative data for TL02-59 is presented in the tables below for easy

reference and comparison.

Table 1: Physicochemical Properties of TL02-59

Property Value Reference

Molecular Formula C₃₂H₃₄F₃N₅O₄ [7][9]

Molecular Weight 609.64 g/mol [7]

Appearance Solid [9][10]

Purity ≥95% [9][10]

CAS Number 1315330-17-6 [7][9]

Table 2: Solubility of TL02-59

Solvent Solubility Notes Reference

DMSO
100 mg/mL (164.03

mM)

Use fresh, moisture-

free DMSO.[6]

Sonication or warming

to 80°C may be

required.[2]

[2][6][7]

DMSO
120 mg/mL (196.84

mM)

Sonication is

recommended.
[8]

DMSO
Sparingly soluble (1-

10 mg/mL)

Purge with an inert

gas.
[9][10]

Ethanol 1 mg/mL (1.64 mM) [7]

Water Insoluble [6][7]

Note: The reported solubility in DMSO varies across suppliers. It is recommended to start with

a lower concentration and increase if necessary, utilizing sonication or gentle warming to aid
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dissolution.

Table 3: Biological Activity of TL02-59

Target IC₅₀ Assay Condition Reference

Fgr 0.03 nM In vitro kinase assay [2][6][7][8]

Lyn 0.1 nM In vitro kinase assay [2][3][8]

Hck 160 nM In vitro kinase assay [2][3][8]

Spleen tyrosine

kinase (Syk)
470 nM In vitro kinase assay [9][10]

FMS-related tyrosine

kinase 3 (FLT3)
633 nM In vitro kinase assay [9][10]

MV4-11 AML cells 0.78 nM Cell growth inhibition [9][10]

MOLM-14 AML cells 6.6 nM Cell growth inhibition [9][10]

Experimental Protocols
Materials and Equipment

TL02-59 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Protocol for Preparing a 10 mM TL02-59 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays.

Safety First: Before handling, review the Safety Data Sheet (SDS) for TL02-59 and DMSO.

[10] Perform all steps in a well-ventilated area or a chemical fume hood. Wear appropriate

PPE.

Determine Required Mass: Calculate the mass of TL02-59 needed. For a 10 mM solution,

using a molecular weight of 609.64 g/mol : Mass (mg) = 10 mmol/L * 0.001 L * 609.64 g/mol

* 1000 mg/g = 6.0964 mg for 1 mL

Weighing: Carefully weigh out the calculated amount of TL02-59 powder using an analytical

balance and place it into a sterile amber vial.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial. For

example, add 1 mL of DMSO for 6.0964 mg of TL02-59.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

If the compound does not fully dissolve, sonicate the vial for 5-10 minutes.

Gentle warming (e.g., to 80°C) can also be applied to aid dissolution, but be cautious of

potential compound degradation.[2]

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[6]
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Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 1 year).[2][6] The solid powder can be stored at -20°C

for at least 3 years.[6][8]

Protocol for Preparing Working Solutions for Cell-Based
Assays

Thawing: Thaw a single aliquot of the 10 mM TL02-59 stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve the

desired final concentrations for your experiment. Note that the final concentration of DMSO

in the cell culture should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

[11]

Application: Add the diluted TL02-59 to your cell cultures and proceed with the experimental

protocol. For example, in studies inhibiting Fgr autophosphorylation in TF-1 cells,

concentrations ranging from 0.1 nM to 1000 nM were used for a 6-hour incubation period.[2]

[8][12]

Visualizations
TL02-59 Signaling Pathway
The following diagram illustrates the inhibitory action of TL02-59 on the Src-family kinase

signaling pathway, which is often constitutively active in AML.
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Caption: Inhibition of Src-family kinases by TL02-59.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the logical flow of preparing a TL02-59 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b611385?utm_src=pdf-body-img
https://www.benchchem.com/product/b611385?utm_src=pdf-body
https://www.benchchem.com/product/b611385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Weigh TL02-59 Powder

2. Add Anhydrous DMSO

3. Dissolve Compound
(Vortex/Sonicate/Warm)

4. Visually Inspect for
Complete Dissolution

Particulates Remain

5. Aliquot into
Single-Use Vials

Clear Solution

6. Store at -20°C or -80°C

Ready for Use

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b611385?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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